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Compound of Interest

Compound Name: Pentachlorocyclopropane

Cat. No.: B1630593 Get Quote

Technical Support Center:
Pentachlorocyclopropane
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe storage and handling of the thermally unstable

compound, pentachlorocyclopropane.

Frequently Asked Questions (FAQs)
1. What is pentachlorocyclopropane and what are its primary characteristics?

Pentachlorocyclopropane (PCCP), with the chemical formula C₃HCl₅, is a colorless liquid

with a faint, minty odor.[1][2] It is a chlorinated cyclopropane used as an intermediate in the

synthesis of other compounds, such as tetrachlorocyclopropene and triaminocyclopropenium

(TAC) salts.[1][2][3] Due to the strain of the three-membered ring and high degree of

chlorination, it possesses unique reactivity.[4]

2. What are the recommended storage conditions for pentachlorocyclopropane?

To ensure its stability, pentachlorocyclopropane should be stored in a tightly closed container

in a cool, dry, and well-ventilated area.[5][6] The ideal storage container is made of glass.[6]

For short-term transport (2-3 weeks), HDPE or PE containers are permissible.[6] It should be
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stored away from incompatible substances such as strong oxidizing agents and strong bases.

[5][7] Under these conditions, it has a shelf life of 12 months at room temperature.[6]

3. Is pentachlorocyclopropane stable at room temperature?

Yes, pentachlorocyclopropane is considered stable under normal temperatures and

pressures.[5][7] Its chemical stability at room temperature is attributed to intramolecular

hydrogen bonds, which allow it to be stored without decomposing.[1] However, it is thermally

unstable at elevated temperatures.[1][2]

4. At what temperature does pentachlorocyclopropane start to decompose and what are the

products?

Pentachlorocyclopropane is thermally unstable and undergoes rapid decomposition above

100°C (212°F).[1][2] The decomposition is a ring-opening isomerization that exclusively yields

1,1,3,3,3-pentachloropropene.[1][2][8] In the event of a fire, combustion can also produce

hazardous decomposition products like hydrogen chloride, carbon monoxide, and carbon

dioxide.[5][7]

5. What are the primary hazards associated with handling pentachlorocyclopropane?

Pentachlorocyclopropane is an irritant to the eyes, skin, and respiratory system.[7][9]

Toxicological studies in rats have shown it can cause tremors, necrotic gastrointestinal

changes, visual field changes, and convulsions.[1][10] Therefore, it is crucial to avoid contact

with eyes, skin, and clothing, and to prevent inhalation or ingestion.[5][6]

6. What personal protective equipment (PPE) should be used when handling this compound?

When working with pentachlorocyclopropane, appropriate PPE is mandatory. This includes:

Eye Protection: Chemical safety glasses or goggles that comply with OSHA or European

standards.[5][9]

Skin Protection: Appropriate protective gloves and clothing to prevent skin exposure.[5][9]

Respiratory Protection: Use in a well-ventilated area is essential.[5][6] For higher

concentrations or inadequate ventilation, a suitable respirator (e.g., type ABEK (EN14387)
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respirator filter) should be used.[11]

7. What should I do in case of an accidental spill?

In the event of a spill, immediately clean it up while observing all safety precautions.[5] Ensure

the area is well-ventilated.[6] The spilled liquid should be covered with a suitable non-

flammable absorbent material.[6] Dispose of the contaminated material as hazardous waste

according to regulations.[7]

8. What are the first-aid procedures for exposure to pentachlorocyclopropane?

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the eyelids. Seek immediate medical attention.[5][9]

Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of soap

and water for at least 15 minutes. Seek medical attention.[5][9]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[5][9]

Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Do not give

anything by mouth to an unconscious person. Seek immediate medical attention.[5]
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Issue Encountered Potential Cause Recommended Solution

Reaction failure or low yield

Starting material degradation:

The pentachlorocyclopropane

may have decomposed due to

improper storage or exposure

to high temperatures.

Verify Purity: Check the purity

of the

pentachlorocyclopropane

using a suitable analytical

method (e.g., GC-MS). Use

Fresh Stock: If degradation is

suspected, use a new, properly

stored batch of the reagent.

Unexpected side products

Thermal Decomposition: The

reaction temperature may have

exceeded 100°C, causing

isomerization to 1,1,3,3,3-

pentachloropropene.[1][2]

Control Temperature: Maintain

strict temperature control

throughout the reaction.

Ensure the reaction

temperature stays well below

100°C.

No reaction with a nucleophile

Inappropriate Reaction

Conditions: The reaction may

require a strong base to

proceed via an elimination-

addition mechanism, forming a

cyclopropene intermediate.[12]

Use a Strong Base: Employ a

strong, non-nucleophilic base

like potassium tert-butoxide (t-

BuOK) to facilitate

dehydrochlorination.[12]

Enhance Nucleophilicity: If

using a neutral nucleophile

(e.g., alcohol, amine),

deprotonate it first to increase

its reactivity.[12]

Discoloration or pressure

buildup in the storage

container

Decomposition: The material is

likely undergoing slow

decomposition, possibly due to

contamination or exposure to

heat/light.

Isolate and Evaluate: Move the

container to a safe, isolated,

and well-ventilated area (e.g.,

a fume hood). Do Not Open:

Do not open a container with

visible pressure buildup.

Contact Safety Officer: Consult

with your institution's

environmental health and
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safety office for guidance on

handling and disposal.

Data Presentation
Table 1: Physical and Chemical Properties of Pentachlorocyclopropane

Property Value Source(s)

Chemical Formula C₃HCl₅ [2][10][13]

Molar Mass 214.3 g/mol [10]

Appearance Colorless liquid [1][2]

Odor Faint, minty [1][2]

Density 1.668 g/mL at 25°C [2][11]

Boiling Point 55-56°C / 7 mmHg [11]

Flash Point 101°C (213.8°F) - closed cup [11]

Refractive Index n20/D 1.5169 [11]

Solubility

Insoluble in water; Soluble in

non-polar organic solvents

(hexane, benzene, toluene)

[4]

Table 2: Safety and Handling Information
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Parameter Information Source(s)

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[7][9]

Incompatibilities
Strong oxidizing agents,

Strong bases
[5][7]

Thermal Stability Decomposes above 100°C [1][2]

Hazardous Decomposition

1,1,3,3,3-pentachloropropene

(thermal);Hydrogen chloride,

Carbon oxides (combustion)

[1][2][5][7]

Storage Class Code 10 - Combustible liquids [11]

Experimental Protocols
Preparation of Tetrachlorocyclopropene from Pentachlorocyclopropane

This protocol is based on methodologies described in the literature where

pentachlorocyclopropane is dehydrohalogenated using a strong base.[2][3]

Objective: To synthesize tetrachlorocyclopropene via the elimination of HCl from

pentachlorocyclopropane.

Materials:

Pentachlorocyclopropane

Potassium hydroxide (KOH), e.g., 18M aqueous solution

Suitable reaction solvent (if necessary)

Standard laboratory glassware for reaction, extraction, and distillation

Heating and stirring apparatus

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.chemicalbook.com/msds/pentachlorocyclopropane.pdf
http://ww.chemblink.com/MSDS/MSDSFiles/6262-51-7Georganics.pdf
https://pim-resources.coleparmer.com/sds/16408.pdf
https://www.chemicalbook.com/msds/pentachlorocyclopropane.pdf
https://georganics.sk/blog/pentachlorocyclopropane-description-and-application/
https://en.wikipedia.org/wiki/Pentachlorocyclopropane
https://georganics.sk/blog/pentachlorocyclopropane-description-and-application/
https://en.wikipedia.org/wiki/Pentachlorocyclopropane
https://pim-resources.coleparmer.com/sds/16408.pdf
https://www.chemicalbook.com/msds/pentachlorocyclopropane.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/293458
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pentachlorocyclopropane
https://www.scbt.com/p/pentachlorocyclopropane-6262-51-7
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a

condenser, and a thermometer.

Reagent Addition: Charge the flask with pentachlorocyclopropane.

Base Addition: While stirring, carefully add the concentrated aqueous solution of potassium

hydroxide (KOH). The reaction is often performed at elevated temperatures (e.g., 80-85°C).

[3] The addition may need to be controlled to manage any exotherm.

Reaction Monitoring: Monitor the reaction progress using an appropriate technique, such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material

is consumed.

Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with

water and extract the organic product with a suitable solvent (e.g., diethyl ether or

dichloromethane).

Purification: Wash the combined organic extracts with water and then brine. Dry the organic

layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Isolation: Filter off the drying agent and remove the solvent under reduced pressure. The

crude product can be further purified by distillation under reduced pressure to yield

tetrachlorocyclopropene.

Note: This is a generalized procedure. Researchers should consult specific literature for

precise quantities, reaction times, and purification details. All steps must be performed in a

well-ventilated fume hood with appropriate PPE.
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Storage & Stability

Store in Cool, Dry, Well-Ventilated Area
(Glass Container)

Stable at Room Temperature
Incompatible With:

- Strong Oxidizing Agents
- Strong Bases

Temperature > 100°C

Exposure to

Decomposition to:
1,1,3,3,3-Pentachloropropene

Click to download full resolution via product page

Caption: Logical relationship of storage conditions to the stability of

pentachlorocyclopropane.
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Troubleshooting Workflow: Suspected Decomposition

Observation:
- Discoloration
- Gas Evolution

- Unexpected Exotherm

IMMEDIATELY:
Isolate Container in Fume Hood

Assess Situation
(Do NOT Open Pressurized Container)

Contact Environmental
Health & Safety Officer

Follow EHS Guidance for
Safe Handling & Disposal

Click to download full resolution via product page

Caption: Troubleshooting workflow for handling suspected decomposition of

pentachlorocyclopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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